Cas no 1183029-70-0 (methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate)
Methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate is a heterocyclic ester compound featuring a 1,2,4-triazole moiety with an amino substituent. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The presence of both the reactive amino group and ester functionality allows for further derivatization, enabling the synthesis of more complex molecules. Its stability under standard conditions and compatibility with common organic solvents enhance its utility in multistep reactions. The compound is of interest in the development of biologically active agents, owing to the pharmacophoric properties of the 1,2,4-triazole scaffold. Proper handling and storage are recommended to maintain its integrity.
1183029-70-0 structure
Product Name:methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate
CAS No:1183029-70-0
MF:C7H12N4O2
MW:184.195780754089
CID:6420918
PubChem ID:60911197
Update Time:2025-06-07
methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate
- EN300-1107992
- 1183029-70-0
-
- Inchi： 1S/C7H12N4O2/c1-13-6(12)3-2-4-11-5-9-7(8)10-11/h5H,2-4H2,1H3,(H2,8,10)
- InChI Key： NEEOCCXUMKTYQG-UHFFFAOYSA-N
- SMILES： O(C)C(CCCN1C=NC(N)=N1)=O
Computed Properties
- Exact Mass: 184.09602564g/mol
- Monoisotopic Mass: 184.09602564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 83Ų
methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1107992-0.05g |
methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate |
1183029-70-0 | 95% | 0.05g |
$587.0 | 2023-10-27 | |
| Enamine | EN300-1107992-0.1g |
methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate |
1183029-70-0 | 95% | 0.1g |
$615.0 | 2023-10-27 | |
| Enamine | EN300-1107992-0.25g |
methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate |
1183029-70-0 | 95% | 0.25g |
$642.0 | 2023-10-27 | |
| Enamine | EN300-1107992-0.5g |
methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate |
1183029-70-0 | 95% | 0.5g |
$671.0 | 2023-10-27 | |
| Enamine | EN300-1107992-1.0g |
methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate |
1183029-70-0 | 1g |
$1100.0 | 2023-06-10 | ||
| Enamine | EN300-1107992-2.5g |
methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate |
1183029-70-0 | 95% | 2.5g |
$1370.0 | 2023-10-27 | |
| Enamine | EN300-1107992-5.0g |
methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate |
1183029-70-0 | 5g |
$3189.0 | 2023-06-10 | ||
| Enamine | EN300-1107992-10.0g |
methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate |
1183029-70-0 | 10g |
$4729.0 | 2023-06-10 | ||
| Enamine | EN300-1107992-1g |
methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate |
1183029-70-0 | 95% | 1g |
$699.0 | 2023-10-27 | |
| Enamine | EN300-1107992-5g |
methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate |
1183029-70-0 | 95% | 5g |
$2028.0 | 2023-10-27 |
methyl 4-(3-amino-1H-1,2,4-triazol-1-yl)butanoate Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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